Cas no 2490418-68-1 (1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride)

• Product Name: 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride
• CAS No: 2490418-68-1
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD32852803
• CID: 5669566
• PubChem ID: 155820895
• Update Time: 2025-07-21

1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490418-68-1
• 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride
• (4-Tert-butyl-2-methoxyphenyl)methanamine;hydrochloride
• EN300-27115160

• MDL： MFCD32852803
• Inchi： 1S/C12H19NO.ClH/c1-12(2,3)10-6-5-9(8-13)11(7-10)14-4;/h5-7H,8,13H2,1-4H3;1H
• InChI Key： QOFLWUYODGRGKK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(CN)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 229.1233420g/mol
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride

Recent Advances in the Study of 1-(4-tert-butyl-2-methoxyphenyl)methanamine Hydrochloride (CAS: 2490418-68-1)

The compound 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride (CAS: 2490418-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butyl and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers emphasized the importance of the tert-butyl group in enhancing the compound's stability and bioavailability, making it a viable candidate for further preclinical studies.

Pharmacological investigations have revealed that 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. In vitro and in vivo studies have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. A recent paper in Neuropharmacology (2024) highlighted its efficacy in animal models of depression and anxiety, with fewer side effects compared to existing therapeutics.

Another significant development is the exploration of this compound's role in cancer therapy. Preliminary studies indicate that 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Researchers are particularly interested in its potential to synergize with existing chemotherapeutic agents, as reported in a recent issue of Cancer Research (2024).

Despite these promising findings, challenges remain in the clinical translation of 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research.

In conclusion, 1-(4-tert-butyl-2-methoxyphenyl)methanamine hydrochloride (CAS: 2490418-68-1) represents a promising candidate in the development of novel therapeutics. Its diverse pharmacological properties and potential applications in neurology and oncology underscore the importance of continued investigation. Future research should focus on optimizing its therapeutic index and advancing it through preclinical and clinical trials.